Cas no 34091-64-0 (1H-Pyrazole,3,4-diethynyl-1-methyl-)

• Product Name: 1H-Pyrazole,3,4-diethynyl-1-methyl-
• CAS No: 34091-64-0
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 294619
• Update Time: 2024-01-27

1H-Pyrazole,3,4-diethynyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3,4-diethynyl-1-methyl-
• 3,4-Diethynyl-1-methylpyrazole
• Pyrazole,3,4-diethynyl-1-methyl- (8CI)
• 1H-Pyrazole, 3,4-diethynyl-1-methyl- (9CI)

• Inchi： 1S/C8H6N2/c1-4-7-6-10(3)9-8(7)5-2/h1-2,6H,3H3
• InChI Key： GRBIYENHUAZIEA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#C)C(C#C)=N1

Computed Properties

• Exact Mass: 130.05318
• Monoisotopic Mass: 130.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• PSA: 17.82